Cas no 847139-22-4 (3-Methyl-4-nitro-pyrazole-1-carboxylic Acid tert-Butyl Ester)

3-Methyl-4-nitro-pyrazole-1-carboxylic Acid tert-Butyl Ester is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of functionalized pyrazole derivatives. The tert-butyl ester group enhances stability, facilitating handling and storage, while the nitro substituent provides a reactive site for further chemical modifications. This compound is commonly employed in pharmaceutical and agrochemical research, where its structural framework serves as a key building block for bioactive molecules. Its well-defined reactivity profile and compatibility with various reaction conditions make it a reliable choice for synthetic chemists seeking to develop novel heterocyclic compounds.

3-Methyl-4-nitro-pyrazole-1-carboxylic Acid tert-Butyl Ester structure

847139-22-4 structure

Product Name:3-Methyl-4-nitro-pyrazole-1-carboxylic Acid tert-Butyl Ester

CAS No:847139-22-4

MF:C₉H₁₃N₃O₄

MW:227.217221975327

CID:1028360

PubChem ID:60027346

Update Time:2025-06-08

3-Methyl-4-nitro-pyrazole-1-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-methyl-4-nitro-1H-pyrazole-1-carboxylate
- tert-butyl 3-methyl-4-nitropyrazole-1-carboxylate
- DTXSID00733482
- CS-0210950
- SCHEMBL1559738
- G10178
- BS-29536
- 3-methyl-4-nitro-pyrazole-1-carboxylic Acid Tert-Butyl Ester
- tert-Butyl3-methyl-4-nitro-1H-pyrazole-1-carboxylate
- 847139-22-4
- BDFNCVSBBDMLAH-UHFFFAOYSA-N
- 3-Methyl-4-nitropyrazole-1-carboxylic acid tert-butyl ester
- 1-Boc-3-methyl-4-nitro-pyrazole
- DB-088037
- 3-Methyl-4-nitro-pyrazole-1-carboxylic Acid tert-Butyl Ester
- Inchi： 1S/C9H13N3O4/c1-6-7(12(14)15)5-11(10-6)8(13)16-9(2,3)4/h5H,1-4H3
- InChI Key： BDFNCVSBBDMLAH-UHFFFAOYSA-N
- SMILES： O(C(N1C=C(C(C)=N1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

Exact Mass: 227.09060590g/mol
Monoisotopic Mass: 227.09060590g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 89.9Å²

3-Methyl-4-nitro-pyrazole-1-carboxylic Acid tert-Butyl Ester Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Methyl-4-nitro-pyrazole-1-carboxylic Acid tert-Butyl Ester Pricemore >>

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Alichem	A049002418-25g	tert-Butyl 3-methyl-4-nitro-1H-pyrazole-1-carboxylate	847139-22-4	95%	25g	$346.32	2023-08-31
Chemenu	CM187936-25g	tert-butyl 3-methyl-4-nitro-1H-pyrazole-1-carboxylate	847139-22-4	95%	25g	$311	2021-08-05
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A2B Chem LLC	AH58405-1g	3-Methyl-4-nitro-pyrazole-1-carboxylic acid tert-butyl ester	847139-22-4	98%	1g	$47.00	2024-04-19
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